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Compound of Interest

Compound Name: 3-Bromo-2-methylbut-1-ene

Cat. No.: B3053196 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of 3-Bromo-2-
methylbut-1-ene

Introduction
3-Bromo-2-methylbut-1-ene is an organobromine compound with the chemical formula

C5H9Br.[1] It is classified as a vinylic halide, where the bromine atom is attached to a carbon

that is part of a carbon-carbon double bond.[2] This structural feature makes it a valuable

intermediate in a variety of organic synthesis applications.[2] Notably, it serves as a key

building block in the pharmaceutical and agrochemical industries for the creation of more

complex molecules.[1] Its reactivity, particularly in cross-coupling reactions and the formation of

Grignard reagents, makes it a versatile tool for constructing new carbon-carbon bonds.[1][2]

This guide provides a comprehensive overview of its chemical properties, structure, and

common experimental protocols relevant to researchers and professionals in drug

development.

Chemical and Physical Properties
The key chemical and physical properties of 3-Bromo-2-methylbut-1-ene are summarized in

the table below.
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Property Value Source(s)

Molecular Formula C5H9Br [1][2][3][4]

Molecular Weight 149.03 g/mol [2][3]

CAS Number 51872-48-1 [1][2][3]

Appearance Colorless liquid [1]

Boiling Point

~40 °C at 75 mmHg (for the

isomer 2-Bromo-3-methyl-2-

butene)

[5]

Density

~1.284 g/mL at 25 °C (for the

isomer 2-Bromo-3-methyl-2-

butene)

[5]

Solubility
Low solubility in water, soluble

in organic solvents.[6]

Refractive Index
~1.474 at 20 °C (for the isomer

2-Bromo-3-methyl-2-butene)
[5]

Chemical Structure
3-Bromo-2-methylbut-1-ene features a four-carbon butene backbone with a double bond

between the first and second carbons.[6] A methyl group is substituted at the second carbon,

and a bromine atom is attached to the third carbon.[6] The carbon atom bonded to the bromine

is a chiral center, meaning this compound can exist as two enantiomers, (R)-3-bromo-2-
methylbut-1-ene and (S)-3-bromo-2-methylbut-1-ene.
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Grignard Reagent Formation

Reaction with Electrophile

3-Bromo-2-methylbut-1-ene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. 3-Bromo-2-methylbut-1-ene|CAS 51872-48-1|Supplier [benchchem.com]

3. 3-Bromo-2-methylbut-1-ene | C5H9Br | CID 18356780 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 3-bromo-2-methylbut-1-ene|51872-48-1 - MOLBASE Encyclopedia [m.molbase.com]

5. 2-Bromo-3-methyl-2-butene 96 3017-70-7 [sigmaaldrich.com]

6. drishtiias.com [drishtiias.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3053196?utm_src=pdf-body-img
https://www.benchchem.com/product/b3053196?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/3-bromo-2-methylbut-1-ene-dic3339291.html
https://www.benchchem.com/product/b3053196
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-methylbut-1-ene
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-methylbut-1-ene
https://m.molbase.com/moldata/2291023.html
https://www.sigmaaldrich.com/US/en/product/aldrich/371289
https://www.drishtiias.com/images/pdf/NCERT-Class-12-Chemistry-Part-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [3-Bromo-2-methylbut-1-ene chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053196#3-bromo-2-methylbut-1-ene-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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